Cas no 854035-92-0 (4-{2-4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid)
4-{2-4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-{2-[4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid
- 4-{2-4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid
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4-{2-4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-10902-0.05g |
4-{2-[4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid |
854035-92-0 | 100% | 0.05g |
$42.0 | 2023-10-27 | |
| Enamine | EN300-10902-0.1g |
4-{2-[4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid |
854035-92-0 | 100% | 0.1g |
$66.0 | 2023-10-27 | |
| Enamine | EN300-10902-0.25g |
4-{2-[4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid |
854035-92-0 | 100% | 0.25g |
$92.0 | 2023-10-27 | |
| Enamine | EN300-10902-0.5g |
4-{2-[4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid |
854035-92-0 | 100% | 0.5g |
$175.0 | 2023-10-27 | |
| Enamine | EN300-10902-1.0g |
4-{2-[4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid |
854035-92-0 | 100% | 1.0g |
$256.0 | 2023-02-09 | |
| Enamine | EN300-10902-2.5g |
4-{2-[4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid |
854035-92-0 | 100% | 2.5g |
$503.0 | 2023-10-27 | |
| Enamine | EN300-10902-5.0g |
4-{2-[4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid |
854035-92-0 | 100% | 5.0g |
$743.0 | 2023-02-09 | |
| Enamine | EN300-10902-10.0g |
4-{2-[4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid |
854035-92-0 | 100% | 10.0g |
$1101.0 | 2023-02-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00985950-1g |
4-{2-[4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid |
854035-92-0 | 95% | 1g |
¥1456.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00985950-5g |
4-{2-[4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid |
854035-92-0 | 95% | 5g |
¥4235.0 | 2024-04-18 |
4-{2-4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4-{2-4-oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid
4-{2-[4-Oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid (CAS No: 854035-92-0)
The compound 4-{2-[4-Oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid, identified by the CAS registry number 854035-92-0, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities.
The molecular structure of this compound is characterized by a benzoic acid moiety linked to a substituted acetamide group. The acetamide group is further connected to a thiazole ring system, which is partially saturated and contains an oxo group and a pyrrolidine substituent. This combination of functional groups contributes to the compound's versatility and reactivity.
Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The presence of the pyrrolidine ring in this molecule adds further complexity and potential bioactivity, as pyrrolidine derivatives are known for their ability to modulate various biological pathways.
One of the key areas of research involving this compound is its potential as a drug candidate for treating inflammatory diseases. Preclinical studies have demonstrated that it exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for therapeutic interventions in chronic inflammatory conditions.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The optimization of synthetic routes has been a focus of recent research efforts to improve yield and purity, making it more feasible for large-scale production.
The pharmacokinetic properties of this compound have also been investigated, revealing favorable absorption and bioavailability profiles. These characteristics are crucial for its potential use as an orally administered drug.
Moreover, computational studies have been conducted to predict the binding affinity of this compound to various protein targets. These studies have provided valuable insights into its mechanism of action and have guided further optimization efforts to enhance its therapeutic potential.
In conclusion, the compound 4-{2-[4-Oxo-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid (CAS No: 854035-92-0) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for future drug development efforts.
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